Cas no 220585-89-7 (a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI))

• Product Name: a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
• CAS No: 220585-89-7
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 272108
• PubChem ID: 6602503
• Update Time: 2025-04-19

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
• CHEBI:151217
• MLB
• 6-O-alpha-delta-galactopyranosyl-delta-Glucose
• 6-(a-D-galactosido)-D-glucose
• alpha-delta-Melibiose
• alpha-D-Melibiose
• Q27463256
• delta-Melibiose
• 6-(D-galactosido)-delta-glucose
• WURCS=2.0/2,2,1/[a2122h-1a_1-5][a2112h-1a_1-5]/1-2/a6-b1
• DTXSID90424933
• 6-O-Alpha-D-Galactopyranosyl-Alpha-D-Glucopyranose
• DLRVVLDZNNYCBX-CQHUIXDMSA-N
• 13299-20-2
• 3alt
• SCHEMBL11249703
• 6-(a-delta-galactosido)-delta-glucose
• alpha-D-galacto-hexopyranosyl-(1->6)-alpha-D-gluco-hexopyranose
• alpha-D-Galp-(1->6)-alpha-D-Glcp
• 6-(D-galactosido)-D-glucose
• alpha-Melibiose
• (2S,3R,4S,5S,6R)-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• Gal(a1-6)a-Glc
• 220585-89-7
• 6-O-a-D-galactopyranosyl-D-Glucose
• delta-(+)-Melibiose
• melibiose

• Inchi： 1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8+,9-,10-,11+,12+/m1/s1
• InChI Key： DLRVVLDZNNYCBX-CQHUIXDMSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds